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Compound of Interest

Compound Name: Equilin-d4

Cat. No.: B589522

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data for Equilin-d4, a
deuterated form of the estrogenic steroid hormone Equilin. The information presented is
collated from various Safety Data Sheets (SDS) to ensure a thorough understanding of the
compound's properties, hazards, and handling requirements. This document is intended to
serve as an essential resource for laboratory personnel and researchers engaged in drug
development and other scientific investigations involving Equilin-d4.

Section 1: Chemical and Physical Properties

A clear understanding of the physical and chemical characteristics of Equilin-d4 is fundamental
to its safe handling and use in experimental settings. The following table summarizes the key
properties of this compound.
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Property Value Source

(9S,13S,14S)-2,4,16,16-
tetradeuterio-3-hydroxy-13-

Chemical Name methyl-6,9,11,12,14,15- [1112]
hexahydrocyclopentala]phena

nthren-17-one

] Equilin-2,4,16,16-d4, 7- [2113][4][5]16]
nonyms
ynony Dehydroestrone-d4

CAS Number 285979-79-5 [11131141[5]
Molecular Formula Ci1sH16D402 [1107]
Molecular Weight 272.37 g/mol [11[31[7]
Appearance Solid [3]
Melting Point 238-240 °C [11[3]
Isotopic Purity 98 atom % D [3]
Optical Activity [0]25/D +325°, ¢ = 2 in ethanol  [3]

Section 2: Hazard Identification and Toxicological
Profile

Equilin-d4 is classified as a hazardous substance. The primary health concerns are related to
its potential carcinogenicity and reproductive toxicity.

GHS Hazard Classification:
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Hazard Class Category Hazard Statement

H351: Suspected of causing

Carcinogenicity 2
cancer
] o H361: Suspected of damaging
Reproductive Toxicity 2 - )
fertility or the unborn child
Acute Oral Toxicity 4 H302: Harmful if swallowed
Skin Corrosion/Irritation 2 H315: Causes skin irritation
Serious Eye Damage/Eye " H319: Causes serious eye
Irritation irritation
Specific Target Organ Toxicity 3 H335: May cause respiratory
(Single Exposure) irritation

Source:[1][3][8]
Toxicological Summary:

While detailed toxicological studies specifically for Equilin-d4 are not publicly available in the
reviewed safety data sheets, the hazard classifications suggest significant health risks. The
parent compound, Equilin, is a known estrogenic substance, and its biological activity is the
basis for the presumed hazards of its deuterated analog. The primary routes of exposure are
inhalation, ingestion, and skin/eye contact.

Section 3: Safe Handling and Storage Protocols

Adherence to strict safety protocols is mandatory when working with Equilin-d4 to minimize
exposure and mitigate risks.

Engineering Controls:

» Work should be conducted in a well-ventilated area, preferably within a certified laboratory
hood.[8][9]

e Ensure easy access to safety showers and eyewash stations.[8]
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Personal Protective Equipment (PPE):
o Eye/Face Protection: Wear chemical safety goggles or a face shield.[1][8]
o Skin Protection: Use chemically resistant gloves (e.g., nitrile rubber) and a lab coat.[1][8]

o Respiratory Protection: If dusts are generated, a NIOSH-approved respirator is
recommended.

Handling Procedures:

Avoid breathing dust, fumes, gas, mist, vapors, or spray.[8]

Wash hands thoroughly after handling.[8]

Do not eat, drink, or smoke in areas where the compound is handled or stored.[8]

Obtain special instructions before use and do not handle until all safety precautions have
been read and understood.[1]

Storage Conditions:

o Store in a tightly closed container in a cool, dry, and well-ventilated place.[8]
e Recommended storage temperature is -20°C.[8]

o Store locked up.[1][8]

Logical Workflow for Handling Equilin-d4
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Preparation:
- Read SDS
- Obtain special instructions

Wear Appropriate PPE:
- Safety Goggles
- Gloves
- Lab Coat

'

Handling in Fume Hood:
- Avoid dust generation
- Weigh carefully

End of Handling

Decontaminate work area
and equipment

Dispose of waste in
approved hazardous waste container

Return to secure storage
(-20°C, locked)

Click to download full resolution via product page

Caption: A logical workflow for the safe handling of Equilin-d4 from preparation to completion.

Section 4: Emergency and First-Aid Measures
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In the event of accidental exposure, immediate and appropriate first-aid measures are crucial.

Exposure Route

First-Aid Measures

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. Seek medical attention.[1]

[8]

Skin Contact

Immediately wash the affected area with soap
and plenty of water. Remove contaminated
clothing. Seek medical attention.[1][8]

Eye Contact

Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to

do. Continue rinsing. Seek medical attention.[1]

[8]

Ingestion

Do NOT induce vomiting. Never give anything
by mouth to an unconscious person. Rinse
mouth with water and seek immediate medical
attention.[1][8]

Emergency Response Decision Tree
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Caption: A decision tree for first-aid response to accidental exposure to Equilin-d4.

Section 5: Experimental Protocols

The Safety Data Sheets for Equilin-d4 summarize the results of toxicological assessments but
do not provide detailed experimental protocols for these studies. The hazard classifications are
derived from standardized tests, such as those for acute toxicity (e.g., OECD TG 420), skin and
eye irritation (e.g., OECD TG 404, 405), and carcinogenicity/mutagenicity (e.g., Ames test, in
vivo micronucleus assay). For specific, non-regulatory experimental uses of Equilin-d4,
researchers must develop their own detailed protocols that incorporate the safety and handling
information outlined in this guide.

Section 6: Spillage and Disposal

Accidental spills must be handled promptly and safely.
Spill Response:

o Evacuate the area and ensure adequate ventilation.
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Wear appropriate PPE.

Absorb the spill with an inert material (e.g., vermiculite, sand).

Collect the absorbed material into a sealed container for disposal.

Clean the spill area with a suitable decontamination solution.

Disposal:

e Dispose of Equilin-d4 and contaminated materials as hazardous waste in accordance with
local, state, and federal regulations.[8] Do not allow the substance to enter drains or
waterways.[9]

This technical guide is intended to provide a comprehensive overview of the safety data for
Equilin-d4. It is not a substitute for a thorough review of the original Safety Data Sheet
provided by the supplier and adherence to all institutional and regulatory safety protocols.
Researchers are encouraged to consult with their institution's Environmental Health and Safety
(EHS) department for guidance on the specific handling and disposal requirements for this
compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. Page loading... [guidechem.com]

e 2. veeprho.com [veeprho.com]

o 3. HIKBEENE-2,4,16,16-d4 98 atom % D | Sigma-Aldrich [sigmaaldrich.com]
e 4. Equilin-d4 | CAS 285979-79-5 | LGC Standards [lgcstandards.com]

e 5. medchemexpress.com [medchemexpress.com]

e 6. Equilin D4 | CAS No- 285979-79-5 | Simson Pharma Limited [simsonpharma.com]

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b589522?utm_src=pdf-body
https://file.medchemexpress.com/batch_PDF/HY-132641S/Equilin-3-Sulfate-d4-sodium-salt-SDS-MedChemExpress.pdf
https://sds.edqm.eu/pdf/SDS/EDQM_201700097_2.0_SDS_EN.pdf?ref=1752408306
https://www.benchchem.com/product/b589522?utm_src=pdf-body
https://www.benchchem.com/product/b589522?utm_src=pdf-custom-synthesis
https://www.guidechem.com/msds/285979-79-5.html
https://veeprho.com/impurities/285979-79-5-equilin-d4/
https://www.sigmaaldrich.com/HK/zh/product/aldrich/492523
https://www.lgcstandards.com/KE/en/p/TRC-E592802
https://www.medchemexpress.com/equilin-d4.html
https://www.simsonpharma.com/product/equilin-d4
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b589522?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

7. Equilin-d4 | Axios Research [axios-research.com]

8. file.medchemexpress.com [file.medchemexpress.com]

9. sds.edgm.eu [sds.edgm.eu]

 To cite this document: BenchChem. [Navigating the Safety Landscape of Equilin-d4: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b589522#safety-data-sheet-sds-for-equilin-d4]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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